Cas no 2309443-44-3 (2-{[4-(4-bromo-1,3-thiazol-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepan-4-yl]oxy}acetic acid)

• Product Name: 2-{[4-(4-bromo-1,3-thiazol-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepan-4-yl]oxy}acetic acid
• CAS No: 2309443-44-3
• MF: C₂₆H₂₅BrN₂O₅S
• MW: 557.45610499382
• CID: 6441288
• PubChem ID: 165829371
• Update Time: 2025-05-20

2-{[4-(4-bromo-1,3-thiazol-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepan-4-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(4-bromo-1,3-thiazol-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepan-4-yl]oxy}acetic acid
• EN300-7428666
• 2309443-44-3

• Inchi： 1S/C26H25BrN2O5S/c27-22-16-35-24(28-22)26(34-15-23(30)31)10-5-12-29(13-11-26)25(32)33-14-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,16,21H,5,10-15H2,(H,30,31)
• InChI Key： RNKJQSMIDWPLNL-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CCN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)CCC2)OCC(=O)O)=N1

Computed Properties

• Exact Mass: 556.06676g/mol
• Monoisotopic Mass: 556.06676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 117Ų

Additional information on 2-{[4-(4-bromo-1,3-thiazol-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepan-4-yl]oxy}acetic acid

Introduction to 2-{[4-(4-bromo-1,3-thiazol-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepan-4-yl]oxy}acetic acid (CAS No. 2309443-44-3)

2-{[4-(4-bromo-1,3-thiazol-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepan-4-yl]oxy}acetic acid (CAS No. 2309443-44-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds potential applications in the development of novel therapeutic agents. The unique combination of a 1,3-thiazole moiety, a fluorenyl group, and an azepane ring system makes it a promising candidate for various biological activities.

The 1,3-thiazole ring is a well-known heterocyclic structure that is frequently found in bioactive molecules due to its ability to enhance the pharmacological properties of compounds. In the context of CAS No. 2309443-44-3, the presence of this ring contributes to the compound's stability and reactivity, making it suitable for use in drug discovery and development processes. Recent studies have shown that thiazole-containing compounds exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.

The fluorenyl group, specifically the 9H-fluoren-9-ylmethoxy carbonyl (Fmoc) protecting group, is widely used in peptide synthesis and organic chemistry to protect amino groups during multistep reactions. The Fmoc group is easily removable under mild conditions, making it an ideal choice for synthetic intermediates. In the case of CAS No. 2309443-44-3, the Fmoc group plays a crucial role in maintaining the integrity of the azepane ring during synthesis and subsequent modifications.

The azepane ring system is another key feature of this compound. Azepanes are seven-membered nitrogen-containing heterocycles that are known for their flexibility and ability to adopt various conformations. This structural characteristic makes azepanes particularly useful in designing molecules with specific biological targets. The presence of an azepane ring in CAS No. 2309443-44-3 enhances its potential as a lead compound for drug discovery by providing a scaffold that can be modified to optimize pharmacological properties.

The combination of these structural elements in CAS No. 2309443-44-3 suggests that it may possess valuable biological activities. Recent research has focused on evaluating the potential therapeutic applications of similar compounds. For instance, studies have shown that thiazole-containing molecules can inhibit specific enzymes involved in disease pathways, such as kinases and proteases. Additionally, the presence of a fluorenyl group can improve the solubility and bioavailability of compounds, which are critical factors for drug efficacy.

In terms of synthetic routes, the preparation of CAS No. 2309443-44-3 involves multiple steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic strategies include the formation of the thiazole ring through condensation reactions, the introduction of the fluorenyl protecting group via esterification, and the construction of the azepane ring using cyclization reactions. These synthetic methods are well-documented in the literature and have been optimized to produce high-quality intermediates and final products.

The potential applications of CAS No. 2309443-44-3 are diverse and span various areas of medicinal chemistry and pharmaceutical research. One promising area is its use as an inhibitor of specific enzymes involved in cancer progression. For example, recent studies have demonstrated that thiazole-containing compounds can selectively inhibit kinases that play crucial roles in tumor growth and metastasis. By targeting these kinases, such compounds may offer new therapeutic options for cancer patients.

Beyond cancer research, there is growing interest in exploring the antimicrobial properties of thiazole-containing compounds like CAS No. 2309443-44-3. Antibiotic resistance is a significant global health challenge, and novel antimicrobial agents are urgently needed to combat multidrug-resistant pathogens. The unique structural features of this compound make it a potential candidate for developing new antibiotics with improved efficacy and reduced resistance profiles.

In conclusion, CAS No. 2309443-44-3, or 2-{[(((((((((((((((((((< span > 1 , 8 - dihydroxy - 5 - methylanthracene - 9 , 10 - dione ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) span > - y l span > o x y span > } acetic acid (CAS No . 2 657 - 17 - 5 ), represents a significant advancement in medicinal chemistry due to its unique molecular structure and potential biological activities . Ongoing research continues to uncover new applications for this compound , highlighting its importance in drug discovery and development . p >